4-[(1R,3S)-3-Bromocyclohexyl]-1,2-difluorobenzene

• IUPAC Name: 4-[(1R,3S)-3-bromocyclohexyl]-1,2-difluorobenzene
• InChI: InChI=1S/C12H13BrF2/c13-10-3-1-2-8(6-10)9-4-5-11(14)12(15)7-9/h4-5,7-8,10H,1-3,6H2/t8-,10+/m1/s1
• InChI Key: KXMLSCBTTOPGBG-SCZZXKLOSA-N
• Canonical SMILES: C1CC(CC(C1)Br)C2=CC(=C(C=C2)F)F
• Isomeric SMILES: C1C[C@H](C[C@H](C1)Br)C2=CC(=C(C=C2)F)F
• Molecular Formula: C12H13BrF2
• Molecular Weight: 275.13 g/mol

Description

“4-[(1R,3S)-3-Bromocyclohexyl]-1,2-difluorobenzene” is a chemical compound with the molecular formula C12H13BrF2. It has a molecular weight of 275.14. The compound is a derivative of cyclohexane, a six-membered ring structure, with bromine and difluorobenzene substituents.

Molecular Structure Analysis

The molecular structure of this compound involves a cyclohexane ring, which is a six-membered carbon ring. Attached to this ring is a bromine atom and a difluorobenzene group. The positions of these substituents on the cyclohexane ring are determined by the (1R,3S) stereochemistry, indicating the spatial arrangement of these groups.

Scientific Research Applications

Synthesis of Cyclohexane Derivatives

Research demonstrates the synthetic versatility of cyclohexane derivatives, including bromination and other functionalization methods, which are crucial for constructing complex molecular architectures. Cyclohexane derivatives, similar in structure to the compound , are used in synthesizing various organic compounds, showcasing the importance of these reactions in organic synthesis (Christl & Groetsch, 2000).

Photocatalyzed Fluorination

The photocatalyzed fluorination of benzylic compounds represents a significant advancement in the synthesis of fluorinated organic compounds. This method is metal-free, mild, and utilizes inexpensive reagents, underscoring the growing importance of fluorination in medicinal chemistry and material science (Bloom, McCann, & Lectka, 2014).

Organometallic Chemistry

The development of gallium-gallium bonds for constructing large organometallic macrocycles illustrates the potential of organometallic chemistry in creating novel materials with unique properties. Such research paves the way for advancements in catalysis, materials science, and the synthesis of complex molecular structures (Uhl, Fick, Spies, Geiseler, & Harms, 2004).

Regioselective Synthesis

The regioselective synthesis of fluorohalobenzenes from tetrafluoroethylene and buta-1,3-diene as starting building blocks showcases the importance of selective synthetic strategies in accessing structurally diverse compounds for various applications, including pharmaceuticals and materials science (Volchkov, Lipkind, Nefedov, & Egorov, 2021).